Nearly perfect GaN crystal via pit-assisted growth by HVPE†
CrystEngComm Pub Date: 2017-03-14 DOI: 10.1039/C7CE00246G
Abstract
We demonstrated 5 mm-thick bulk gallium nitride (GaN) with nearly perfect crystal quality. To achieve this, intentional etch pit formation by in situ dry HCl etching and ex situ wet etching in H3PO4 solution was employed on freestanding GaN templates followed by regrowth by hydride vapor phase epitaxy (HVPE). This consecutive etching gave rise to a number of large and deep etch pits on the whole surface of the freestanding GaN. We believe that these can reveal the etch pits originating from the dislocations with the edge, and mixed components. Intentionally formed etch pits were partially covered with the fresh regrown bulk GaN layer, being transformed into voids. Dislocations cannot propagate into new GaN layers through the voids, thus resulting in the reduction of dislocation density. 5 mm-thick bulk GaN exhibits a smooth, transparent surface and extremely high crystal quality with full width at half maximum (FWHM) of 21 arcsec in (0002) X-ray rocking curve and etch pit density (EPD) of 3 × 102 per cm2. This method can provide a promising way to fabricate bulk GaN with extremely low dislocation density, suitable for the fabrication of high-performance devices.
Recommended Literature
- [1] Biofunctionalized and self-supported polypyrrole frameworks as nanostructured ECM-like biointerfaces†
- [2] Preparation of single-crystalline platinum nanowires with small diameters under mild conditions†
- [3] Singlet and triplet energy transfer dynamics in self-assembled axial porphyrin–anthracene complexes: towards supra-molecular structures for photon upconversion†
- [4] MoS2/CQDs obtained by photoreduction for assembly of a ternary MoS2/CQDs/ZnIn2S4 nanocomposite for efficient photocatalytic hydrogen evolution under visible light†‡
- [5] Simulation of DNA double-strand dissociation and formation during replica-exchange molecular dynamics simulations
- [6] Conferences and meetings
- [7] Brønsted acid ionic liquid-catalyzed reductive Friedel–Crafts alkylation of indoles and cyclic ketones without using an external reductant†
- [8] Highly dispersed Ni nanoparticles supported by porous Al2O3 rods for catalytic dry reforming of methane†
- [9] Chemo-enzymatic synthesis of a levoglucosenone-derived bi-functional monomer and its ring-opening metathesis polymerization in the green solvent Cyrene™†
- [10] Boron–boron, carbon–carbon and nitrogen–nitrogen bonding in N-heterocyclic carbenes and their diazaboryl and triazole analogues: Wanzlick equilibrium revisited†
